2-Methylthieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: 2-methylthieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C7H7N3S/c1-4-9-6(8)5-2-3-11-7(5)10-4/h2-3H,1H3,(H2,8,9,10)
• InChI Key: WCUUZUDJFKLTBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2C=CSC2=N1)N
• Molecular Formula: C7H7N3S
• Molecular Weight: 165.22 g/mol

Description

2-Methylthieno[2,3-d]pyrimidin-4-amine is a type of aromatic heterocyclic compound. It is a key intermediate in many biologically active compounds. It has been explored as an antitubercular agent and has shown a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The compound can be synthesized from commercially available methyl 2-aminothiophene-3-carboxylate and formimidamide through three steps including condensation reaction, chlorination, and nucleophilic substitution. The structure was confirmed by MS and 1H NMR. The total yield of the three steps was 54%.

Molecular Structure Analysis

The molecular structure of 2-Methylthieno[2,3-d]pyrimidin-4-amine was confirmed by MS and 1H NMR.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2-Methylthieno[2,3-d]pyrimidin-4-amine include condensation reaction, chlorination, and nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Methylthieno[2,3-d]pyrimidin-4-amine include a molecular weight of 165.22. It has a ClogP value less than 4 and molecular weight < 400; thus, likely to maintain drug-likeness during lead optimization.

Scientific Research Applications

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Kinase Inhibition

2-Methylthieno[2,3-d]pyrimidin-4-amine serves as a valuable intermediate for synthesizing kinase inhibitors. Notably:

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Mycobacterial Research

Recent work has explored the compound’s impact on mycobacterial function:

• Cyt-bd Inhibition : N-(4-(tert-butyl)phenethyl)thieno[3,2-d]pyrimidin-4-amine, derived from 2-Methylthieno[2,3-d]pyrimidin-4-amine, shows promising activity against mycobacterial strains. .

Synthetic Methodology

The compound’s synthetic route involves three steps: condensation reaction, chlorination, and nucleophilic substitution. .

Mechanism of Action

Target of Action

The primary target of 2-Methylthieno[2,3-d]pyrimidin-4-amine is Phosphoinositide 3-kinase (PI3K) . PI3K is a key enzyme in the PI3K/AKT/mTOR signaling pathway, which is involved in many essential cellular functions including cell growth, differentiation, proliferation, survival, motility, and intracellular trafficking .

Mode of Action

2-Methylthieno[2,3-d]pyrimidin-4-amine interacts with its target, PI3K, by inhibiting its activity . This inhibition disrupts the PI3K/AKT/mTOR signaling pathway, leading to changes in the cellular functions that this pathway regulates .

Biochemical Pathways

The compound primarily affects the PI3K/AKT/mTOR signaling pathway . By inhibiting PI3K, the compound disrupts this pathway, leading to downstream effects on cell growth, differentiation, proliferation, survival, motility, and intracellular trafficking .

Result of Action

The inhibition of PI3K by 2-Methylthieno[2,3-d]pyrimidin-4-amine leads to disruption of the PI3K/AKT/mTOR signaling pathway . This can result in changes to various cellular functions, potentially leading to effects such as slowed cell growth and proliferation .

Future Directions

Future research on 2-Methylthieno[2,3-d]pyrimidin-4-amine could include the development of new drug formulations with improved solubility and bioavailability. It could also involve further exploration of its antitubercular properties and its potential as an anti-inflammatory agent.